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Compound Focus: Geranylgeraniol

CAS No.: 24034-73-9

Cat. No.: S528829

Core Chemical and Sourcing Data

The table below summarizes the fundamental data on geranylgeraniol's origin and composition.

Property Description / Value
Primary Source Seeds of the Bixa orellana L. plant (annatto, achiote) [1] [2] [3].
Role in Plant Major oily constituent; precursor for carotenoid pigments (giving annatto its

color), chlorophyll, tocopherols (Vitamin E), and tocotrienols [1] [2].

Concentration in Constitutes about 1% of dry annatto seeds [1].
Source
Commercial Form Molecularly distilled annatto oil (e.g., GG-Gold80), containing approx. 80%

trans-GGOH [1].

Chemical Acyclic diterpene alcohol (isoprenoid) [2].
Classification

Molecular Formula  C~20~H~34~0 [2].

Molecular Weight 290.5 g/mol [2].
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Key Experimental Protocols and Toxicological Data

Toxicological evaluations are critical for assessing the safety of any compound for human use. The following
table outlines the methodology and findings from a key 90-day oral toxicity study in rats conducted under

OECD GLP principles [1].

Study Aspect Protocol and Findings

Test Substance  Food-grade, molecularly distilled annatto oil with ~80% trans-GGOH (MDAOS0) [1].

Animal Model Rats (Crl:CD(SD); 10/sex/group) [1].
Dosage Levels 0 (control), 75 (low), 225 (mid), 725 (high) mg/kg body weight/day [1].

Administration  Administered via oral gavage daily for at least 90 days [1].

| Key Observations | Forestomach Effects: Dose-dependent squamous epithelial hyperplasia observed in
males at all doses and in females at mid/high doses. This is considered an adaptive response to local irritation
and not systemic toxicity [1]. Systemic Toxicity: The No Observed Adverse Effect Level (NOAEL) for
systemic toxicity was identified as 725 mg/kg bw/day, the highest dose tested [1]. | | Genotoxicity Battery |
Bacterial Reverse Mutation Test (Ames Test): Not mutagenic in five tester strains [1]. *In Vitro*
Chromosomal Aberration Test: Not clastogenic in Chinese Hamster Ovary (CHO) cells [1]. *In Vivo*

Mammalian Micronucleus Test: Not genotoxic in mice at a limit dose of 2000 mg/kg [1]. |

Mechanism of Action and Biological Pathways

Geranylgeraniol is an essential intermediate in the mevalonate pathway, a crucial metabolic pathway that
produces cholesterol and various nonsterol isoprenoids [4] [2]. The diagram below illustrates this pathway

and GGOH's central role.
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GGOH's role in the mevalonate pathway and statin inhibition.

The mevalonate pathway is responsible for synthesizing vital cellular components [4] [2]:

¢ Prenylation: GGOH is converted to geranylgeranyl pyrophosphate (GGPP), which attaches to
proteins like GTPases, enabling their function in cell signaling, growth, and proliferation [2].
o Essential Molecules: GGPP is a building block for CoQ10 (cellular energy), Vitamin K2 (bone and

cardiovascular health), and other metabolites [2].
¢ Statin Interaction: Drugs like statins inhibit HMG-CoA reductase, reducing the production of GGOH

and other downstream compounds. This explains side effects like myopathy and CoQ10 depletion,
which GGOH supplementation may help counteract [4] [2].

Potential Therapeutic Applications
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In silico and preliminary clinical studies predict and support several therapeutic applications for GGOH [5]:

¢ Lipid Metabolism & Inflammation: GGOH shows high predicted activity for lipid metabolism
regulation, anti-inflammatory effects, and antihypercholesterolemic activity [5].

e Bone and Muscle Health: By supporting Vitamin K2 and protein synthesis, GGOH may protect
against bone weakening and statin-induced muscle atrophy [2].

e Hormone Regulation: An 8-week clinical trial found that GGOH supplementation increased total,
free, and bioavailable testosterone in men [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8911567/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8911567/
https://wellnessextract.com/blogs/wellness/geranylgeraniol-guide?srsltid=AfmBOop9-ZiLT26GTI5Gz9rQop5Y4kR5mHLOercCE9FMryehI_rlsFZZ
https://wellnessextract.com/blogs/wellness/geranylgeraniol-guide?srsltid=AfmBOop9-ZiLT26GTI5Gz9rQop5Y4kR5mHLOercCE9FMryehI_rlsFZZ
https://www.smolecule.com/products/s528829?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/science/article/abs/pii/S027323002100115X
https://wellnessextract.com/blogs/wellness/geranylgeraniol-guide?srsltid=AfmBOop9-ZiLT26GTI5Gz9rQop5Y4kR5mHLOercCE9FMryehI_rlsFZZ
https://patents.google.com/patent/US20080031985A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC1450160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8911567/
https://www.smolecule.com/products/b528829#geranylgeraniol-sources-annatto-plant
https://www.smolecule.com/products/b528829#geranylgeraniol-sources-annatto-plant
https://www.smolecule.com/products/b528829#geranylgeraniol-sources-annatto-plant
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s528829?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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